Cas no 2097897-34-0 (3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea)

• Product Name: 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea
• CAS No: 2097897-34-0
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5467765
• Update Time: 2025-10-28

3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea
• 1-(2-methylphenyl)-3-(4-pyrazol-1-ylcyclohexyl)urea

• Inchi： 1S/C17H22N4O/c1-13-5-2-3-6-16(13)20-17(22)19-14-7-9-15(10-8-14)21-12-4-11-18-21/h2-6,11-12,14-15H,7-10H2,1H3,(H2,19,20,22)
• InChI Key： UDFIHPRKFITVRA-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1C)NC1CCC(CC1)N1C=CC=N1

Computed Properties

• Exact Mass: 298.17936134 g/mol
• Monoisotopic Mass: 298.17936134 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.4
• XLogP3: 2.5
• Topological Polar Surface Area: 59

Additional information on 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea

Comprehensive Overview of 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea (CAS No. 2097897-34-0)

The compound 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea, identified by its CAS No. 2097897-34-0, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 2-methylphenyl group and a 1H-pyrazol-1-yl-substituted cyclohexyl moiety, linked via a urea bridge. Its distinct architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are actively exploring compounds like 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea for their potential to target specific enzymatic pathways. The presence of the pyrazole ring, a common pharmacophore in medicinal chemistry, enhances its binding affinity to biological targets, making it a subject of interest in oncology and inflammatory disease research.

The synthesis of CAS No. 2097897-34-0 involves multi-step organic reactions, including the formation of the urea linkage under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

One of the trending discussions around this compound revolves around its potential as a selective kinase inhibitor. Kinases play a critical role in cell signaling, and dysregulation is implicated in numerous diseases. The 1H-pyrazol-1-yl group in 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea is hypothesized to interact with ATP-binding sites, a mechanism shared by several FDA-approved drugs. This has led to increased curiosity about its structure-activity relationship (SAR) and therapeutic viability.

From a commercial perspective, CAS No. 2097897-34-0 is often listed by specialty chemical suppliers catering to research institutions and biotech firms. Its availability in milligram to gram quantities facilitates early-stage investigations. Searches for bulk suppliers of urea derivatives or custom synthesis services frequently include this compound, reflecting its niche yet growing market demand.

Environmental and safety profiles are also critical considerations. While not classified as hazardous, proper handling protocols for 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea are recommended, including the use of personal protective equipment (PPE) and adherence to REACH guidelines. These aspects resonate with the broader industry shift toward green chemistry and sustainable practices.

In summary, 3-(2-methylphenyl)-1-[4-(1H-pyrazol-1-yl)cyclohexyl]urea represents a compelling case study in modern drug development. Its structural complexity, combined with its potential biological relevance, positions it as a valuable tool for researchers tackling unmet medical needs. As the scientific community continues to unravel its properties, this compound is likely to remain a focal point in both academic and industrial settings.